Cas no 56420-47-4 (14-Methyl-8-oxacyclorphan)

• Product Name: 14-Methyl-8-oxacyclorphan
• CAS No: 56420-47-4
• MF: C₂₀H₂₇NO₂
• MW: 313.433885812759
• CID: 945329
• PubChem ID: 5490340
• Update Time: 2024-02-29

14-Methyl-8-oxacyclorphan Chemical and Physical Properties

Names and Identifiers

• 14-methyl-8-oxacyclorphan
• 14-Methyl-8-oxacyclorphan

• Inchi： 1S/C20H27NO2/c1-19-18-10-14-5-6-16(22)11-17(14)20(19,7-2-8-23-19)15(12-21-18)9-13-3-4-13/h5-6,11,13,15,18,21-22H,2-4,7-10,12H2,1H3/t15?,18-,19+,20?/m1/s1
• InChI Key： LBKCSTHNYNVNLW-IJAXVFOYSA-N
• SMILES： O1CCCC23C4C=C(C=CC=4C[C@H]([C@]12C)NCC3CC1CC1)O

Computed Properties

• Exact Mass: 313.204179104g/mol
• Monoisotopic Mass: 313.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Oxamorphinans